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Abstract
This application note details a sensitive and selective method for the simultaneous

determination of cadmium (Cd) and nickel (Ni) in aqueous samples using stripping

voltammetry. Cadmium is quantified using differential pulse anodic stripping voltammetry

(DPASV), a technique known for its excellent sensitivity towards heavy metals. Due to the poor

solubility of metallic nickel in mercury electrodes, its determination is achieved by differential

pulse adsorptive stripping voltammetry (DPAdSV) with dimethylglyoxime (DMG) as a

complexing agent.[1] The protocol provides optimized parameters for sequential determination

in the same sample, ensuring accurate and reproducible results for researchers in

environmental monitoring, toxicology, and materials science.

Introduction
Cadmium and nickel are heavy metals of significant environmental and industrial concern due

to their toxicity at trace levels. The simultaneous and accurate quantification of these metals is

crucial for assessing water quality, ensuring food safety, and in various industrial processes.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14708950#bc-rfq
https://www.mdpi.com/2227-9040/9/5/94
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stripping voltammetry offers a cost-effective and highly sensitive alternative to traditional

spectroscopic methods for trace metal analysis.[2][3]

Anodic stripping voltammetry (ASV) is a powerful electrochemical technique for trace metal

analysis, involving a preconcentration step where metal ions are reduced and amalgamated

into a mercury electrode, followed by a stripping step where the metals are reoxidized.[2][4]

While ASV is well-suited for cadmium determination, nickel is not readily determined by this

method.[1] Adsorptive stripping voltammetry (AdSV) overcomes this limitation by accumulating

a metal-ligand complex onto the electrode surface before the stripping step.[1][5] This

application note provides a comprehensive protocol for the sequential determination of

cadmium and nickel in a single sample by first using ASV for cadmium, followed by AdSV for

nickel after adjusting the sample conditions.

Experimental
Principle
The determination is carried out in two sequential steps:

Cadmium by DPASV: In an acidic acetate buffer, cadmium ions (Cd²⁺) are reduced and

preconcentrated onto a mercury film electrode at a negative potential. The potential is then

scanned in the positive direction, and the stripping current of cadmium is measured, which is

proportional to its concentration.

Nickel by DPAdSV: Following the cadmium measurement, the solution's pH is adjusted to

alkaline conditions, and dimethylglyoxime (DMG) is added. The Ni(II)-DMG complex is then

adsorbed onto the working electrode at a specific potential. The potential is subsequently

scanned, and the reduction current of the adsorbed complex is measured, which is

proportional to the nickel concentration.[1]

Apparatus and Reagents
Voltammetric Analyzer: With a three-electrode system.

Working Electrode: Hanging Mercury Drop Electrode (HMDE) or Mercury Film Electrode

(MFE) on a glassy carbon electrode.

Reference Electrode: Ag/AgCl (saturated KCl).
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Auxiliary Electrode: Platinum wire.[6][7]

Reagents: All reagents should be of analytical grade or higher.

Cadmium and Nickel standard solutions (1000 mg/L).

Acetate buffer (0.1 M, pH 4.6): Prepared from acetic acid and sodium acetate.[8]

Ammonia buffer (0.1 M, pH 9.2): Prepared from ammonia and ammonium chloride.[1]

Dimethylglyoxime (DMG) solution (e.g., 5 x 10⁻⁵ mol L⁻¹).[1]

Ultrapure water.

Experimental Protocols
Standard Solution Preparation
Prepare working standard solutions of cadmium and nickel by serial dilution of the stock

solutions with ultrapure water.

Voltammetric Determination of Cadmium (DPASV)
Pipette 10 mL of the sample (or an appropriate aliquot diluted to 10 mL) into the voltammetric

cell.

Add 1 mL of 0.1 M acetate buffer (pH 4.6) to the cell.[8]

Deaerate the solution by purging with high-purity nitrogen for 5-10 minutes.

Deposition Step: Apply a deposition potential of -1.0 V vs. Ag/AgCl for a specified time (e.g.,

60-300 s) with stirring.[9]

Equilibration Step: Stop stirring and allow the solution to become quiescent for 10-30

seconds.[6][10]

Stripping Step: Scan the potential from -1.0 V to -0.3 V using a differential pulse waveform.

Record the voltammogram. The cadmium peak appears at approximately -0.6 V.[11]
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Quantify the cadmium concentration using the standard addition method.

Voltammetric Determination of Nickel (DPAdSV)
To the same solution in the voltammetric cell after cadmium determination, add ammonia

buffer to adjust the pH to 9.2.

Add a known concentration of DMG solution (e.g., to a final concentration of 5 x 10⁻⁵ mol

L⁻¹).[1]

Deaerate the solution again with nitrogen for 1-2 minutes.

Accumulation Step: Apply an accumulation potential of -0.7 V vs. Ag/AgCl for a specified

time (e.g., 120 s) with stirring.[1]

Equilibration Step: Stop stirring and allow the solution to become quiescent for 10 s.

Stripping Step: Scan the potential from -0.7 V to -1.2 V using a differential pulse waveform.

Record the voltammogram. The nickel-DMG peak appears at approximately -1.0 V.

Quantify the nickel concentration using the standard addition method.

Data Presentation
The following table summarizes typical performance parameters for the determination of

cadmium and nickel by stripping voltammetry based on literature data. Actual performance may

vary depending on the specific instrumentation and experimental conditions.
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Parameter Cadmium (DPASV) Nickel (DPAdSV) Reference

Supporting Electrolyte 0.1 M Acetate Buffer 0.1 M Ammonia Buffer [1][8]

pH 4.6 9.2 [1][8]

Complexing Agent None
Dimethylglyoxime

(DMG)
[1]

Deposition/Accumulati

on Potential
-1.0 V vs. Ag/AgCl -0.7 V vs. Ag/AgCl [1][9]

Deposition/Accumulati

on Time
60 - 300 s 120 s [1][9]

Linear Range 1 - 100 µg/L 1.7 - 150 µg/L [1][7]

Limit of Detection

(LOD)
~0.1 µg/L ~0.5 µg/L [1][7]

Mandatory Visualization
The following diagram illustrates the experimental workflow for the sequential determination of

cadmium and nickel.
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Caption: Experimental workflow for the sequential determination of Cd and Ni.
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Conclusion
The described stripping voltammetry methods provide a reliable and sensitive approach for the

sequential determination of cadmium and nickel in aqueous samples. By employing DPASV for

cadmium and DPAdSV for nickel, this protocol allows for the accurate quantification of both

metals at trace levels. The methods are cost-effective, relatively fast, and can be implemented

in most analytical laboratories equipped with a voltammetric analyzer. Proper optimization of

experimental parameters is crucial for achieving the best analytical performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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